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Compound of Interest

Compound Name: 4-Methoxycinnamonitrile

Cat. No.: B1582917 Get Quote

An In-depth Technical Guide to 4-
Methoxycinnamonitrile
Abstract
This technical guide provides a comprehensive overview of 4-Methoxycinnamonitrile, a

versatile organic compound with significant potential in various scientific and industrial

domains, including drug development and materials science. This document details its

chemical structure, core physicochemical properties, established synthesis protocols, and

analytical characterization techniques. Furthermore, it explores the current understanding of its

biological activities and applications, offering a valuable resource for researchers, scientists,

and professionals in the field of drug development.

Introduction
4-Methoxycinnamonitrile, also known as p-methoxycinnamonitrile, is an aromatic nitrile that

has garnered increasing interest within the scientific community. Its unique molecular

architecture, featuring a methoxy-substituted phenyl ring conjugated with a propenenitrile

moiety, imparts a range of chemical and physical properties that make it a valuable building

block in organic synthesis and a candidate for various applications. This guide aims to

consolidate the existing knowledge on 4-Methoxycinnamonitrile, providing a detailed and

practical resource for its study and utilization.
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Chemical Structure and Identification
The fundamental identity of a chemical compound lies in its structure and unique identifiers.

Molecular Structure
4-Methoxycinnamonitrile consists of a benzene ring substituted with a methoxy group (-

OCH3) at the para (4) position and a cinnamonitrile group (-CH=CH-CN) attached to the first

carbon of the ring. The molecule exists as a mixture of cis (Z) and trans (E) isomers, with the

trans isomer generally being more stable.

Caption: Molecular Structure of 4-Methoxycinnamonitrile.

Chemical Identifiers
A consistent and accurate identification of 4-Methoxycinnamonitrile is crucial for research and

regulatory purposes.

Identifier Value Source

IUPAC Name
(2E)-3-(4-methoxyphenyl)prop-

2-enenitrile
[1]

CAS Number 28446-68-6 [2][3]

Molecular Formula C₁₀H₉NO [2][4]

Molecular Weight 159.18 g/mol [1][3]

InChI

InChI=1S/C10H9NO/c1-12-10-

6-4-9(5-7-10)3-2-8-11/h2-

7H,1H3/b3-2+

[2][4]

InChIKey
CNBCNHHPIBKYBO-

NSCUHMNNSA-N
[2]

SMILES COc1ccc(\C=C\C#N)cc1 [3]

Synonyms

p-Methoxycinnamonitrile, 3-(4-

Methoxyphenyl)-2-

propenenitrile

[1][4]
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Physicochemical Properties
The physical and chemical properties of 4-Methoxycinnamonitrile dictate its behavior in

various systems and are fundamental to its application.

Property Value Source

Appearance Clear yellow liquid or solid [1][4]

Melting Point 50-55 °C [1][5]

Boiling Point 127-140 °C at 1 mmHg [3][6][7]

Density 1.096 g/mL at 25 °C [3][6][7]

Refractive Index (n20/D) 1.6131 [3][7]

Flash Point >110 °C (>230 °F) [5][8]

Purity Typically ≥98% [3][4]

Synthesis and Purification
The synthesis of 4-Methoxycinnamonitrile can be achieved through various organic

reactions. A common and effective method involves the Knoevenagel condensation.

Synthesis via Knoevenagel Condensation
This protocol outlines a typical laboratory-scale synthesis of 4-Methoxycinnamonitrile.

Reaction Scheme:

Reactants

Product
4-Methoxybenzaldehyde

4-Methoxycinnamonitrile

Piperidine, Ethanol, Reflux

Malononitrile
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Caption: Synthesis of 4-Methoxycinnamonitrile.

Experimental Protocol:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, add 4-methoxybenzaldehyde (1 equivalent) and malononitrile (1.1 equivalents)

dissolved in absolute ethanol.

Catalyst Addition: Add a catalytic amount of piperidine (approximately 0.1 equivalents) to the

reaction mixture. The use of a basic catalyst like piperidine is crucial for deprotonating the

active methylene group of malononitrile, initiating the condensation.

Reaction Conditions: Heat the mixture to reflux and maintain for 2-4 hours. The progress of

the reaction can be monitored by Thin Layer Chromatography (TLC).

Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature.

The product often precipitates out of the solution. If not, the solvent can be removed under

reduced pressure. The crude product is then collected by vacuum filtration.

Purification: The crude 4-Methoxycinnamonitrile can be purified by recrystallization from a

suitable solvent, such as ethanol or a mixture of ethanol and water, to yield a pure crystalline

solid.

Self-Validating System: The purity of the synthesized product should be confirmed by melting

point determination and spectroscopic analysis (NMR, IR, MS) to match the data of the known

compound.

Analytical Characterization
A comprehensive characterization is essential to confirm the identity and purity of synthesized

4-Methoxycinnamonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum provides characteristic signals for the aromatic protons,

the vinyl protons of the cinnamonitrile moiety, and the methoxy group protons. The coupling
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constants between the vinyl protons can be used to determine the stereochemistry (cis or

trans).

¹³C NMR: The carbon NMR spectrum will show distinct peaks for each unique carbon atom

in the molecule, including the aromatic carbons, the nitrile carbon, and the methoxy carbon.

[9][10]

Infrared (IR) Spectroscopy
The IR spectrum of 4-Methoxycinnamonitrile displays characteristic absorption bands

corresponding to its functional groups.[11][12] Key expected peaks include:

~2220 cm⁻¹: Strong absorption due to the C≡N (nitrile) stretching vibration.

~1600 cm⁻¹ and ~1510 cm⁻¹: C=C stretching vibrations of the aromatic ring.

~1250 cm⁻¹ and ~1030 cm⁻¹: C-O stretching vibrations of the aryl ether.

~970 cm⁻¹: Out-of-plane C-H bending for the trans-alkene, which is a key diagnostic peak.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the

molecule.[2][13] The electron ionization mass spectrum (EI-MS) of 4-Methoxycinnamonitrile
is expected to show a molecular ion peak (M⁺) at m/z 159, corresponding to its molecular

weight.[2][13] Fragmentation patterns can provide further structural information.[14][15][16]

Applications in Research and Drug Development
4-Methoxycinnamonitrile and its derivatives have shown promise in several areas of

research, particularly in the development of new therapeutic agents.

Potential as a Nematicidal Agent
Research has indicated that 4-Methoxycinnamonitrile exhibits potent nematicidal activity

against certain plant-parasitic nematodes, such as Bursaphelenchus xylophilus.[3] This

suggests its potential for development as an environmentally friendly pesticide.
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Precursor in Organic Synthesis
The nitrile group and the activated double bond in 4-Methoxycinnamonitrile make it a

versatile intermediate in organic synthesis. It can be used to synthesize a variety of more

complex molecules, including pharmaceuticals and other biologically active compounds.[17]

[18] Natural products and their derivatives have historically been a rich source for drug

discovery.[19]

Investigational Anticancer Properties
Some studies have explored the potential anti-cancer properties of cinnamonitrile derivatives.

[1] While research on 4-Methoxycinnamonitrile itself is still emerging, its structural motifs are

present in compounds with known biological activities. Further investigation is warranted to fully

elucidate its potential in this area.

Safety and Handling
As with any chemical compound, proper safety precautions must be observed when handling

4-Methoxycinnamonitrile.

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled.[3]

Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray. Wash skin

thoroughly after handling. Wear protective gloves/protective clothing/eye protection/face

protection.[5][20]

Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, gloves,

and a lab coat, should be worn at all times.[3]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[20]

Conclusion
4-Methoxycinnamonitrile is a compound with a well-defined chemical structure and a range of

interesting physicochemical properties. Its straightforward synthesis and versatile reactivity

make it a valuable tool for organic chemists. Emerging research into its biological activities,

particularly its nematicidal and potential anticancer properties, highlights its promise for future

applications in agriculture and medicine. This guide provides a solid foundation of technical
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information to support and encourage further research and development involving this

intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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